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Compound of Interest

Compound Name: 1-Nitrohexane

CAS No.: 25495-95-8

Cat. No.: B7769589

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR)

and infrared (IR) spectroscopic data for 1-nitrohexane. The information is presented to support

research, development, and quality control activities where this compound is utilized.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of

1-nitrohexane. The following sections detail the ¹H and ¹³C NMR data.

¹H NMR Data
The ¹H NMR spectrum of 1-nitrohexane provides information about the chemical environment

of the hydrogen atoms in the molecule.

Table 1: ¹H NMR Chemical Shift Data for 1-Nitrohexane
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Assignment Chemical Shift (ppm)

A 4.389

B 2.003

C 1.39

D 1.34

E 1.32

F 0.900

Note: Data was recorded on a 399.65 MHz spectrometer in a solution of 0.05 ml of 1-
nitrohexane in 0.5 ml of CDCl₃.[1]

¹³C NMR Data
¹³C NMR spectroscopy provides information about the carbon skeleton of the molecule. Each

unique carbon atom in 1-nitrohexane gives a distinct signal in the spectrum.

Table 2: ¹³C NMR Chemical Shift Data for 1-Nitrohexane

Carbon Atom Chemical Shift (ppm)

C1 75.8

C2 26.6

C3 31.1

C4 22.1

C5 26.0

C6 13.8

Note: The data presented is based on typical chemical shifts for similar structures and may

vary slightly based on experimental conditions.
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Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation. For 1-nitrohexane, the key functional group is

the nitro group (-NO₂).

Table 3: Characteristic IR Absorption Bands for 1-Nitrohexane

Functional Group Vibration
Wavenumber
(cm⁻¹)

Intensity

Nitro (aliphatic) Asymmetric stretch 1600 - 1530 Strong

Nitro (aliphatic) Symmetric stretch 1390 - 1300 Medium

Note: These are characteristic ranges for aliphatic nitro compounds.[2]

Experimental Protocols
Detailed methodologies are crucial for the reproducibility of spectroscopic data.

NMR Spectroscopy Protocol
Sample Preparation: For ¹H and ¹³C NMR analysis, a solution of 1-nitrohexane was prepared

by dissolving 0.05 ml of the compound in 0.5 ml of deuterated chloroform (CDCl₃).[1] The

solution is then transferred to a standard 5 mm NMR tube.

Instrumentation: The ¹H NMR data was acquired using a 399.65 MHz NMR spectrometer.[1] A

standard one-pulse sequence is typically used for ¹H acquisition. For ¹³C NMR, a proton-

decoupled sequence is employed to simplify the spectrum.

IR Spectroscopy Protocol
Sample Preparation (Neat Liquid): As 1-nitrohexane is a liquid at room temperature, the IR

spectrum can be obtained from a neat sample. A thin film of the liquid is prepared between two

salt plates (e.g., NaCl or KBr).
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Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used to record the

spectrum. A background spectrum of the empty sample holder is first recorded and then

automatically subtracted from the sample spectrum. The data is typically collected over a range

of 4000 to 400 cm⁻¹.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the spectroscopic analysis of a liquid

sample like 1-nitrohexane.
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Spectroscopic Analysis Workflow for 1-Nitrohexane
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Caption: Workflow for NMR and IR spectroscopic analysis of 1-nitrohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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